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Compound of Interest

Compound Name: 9-(3-Bromophenyl)-9H-carbazole

Cat. No.: B595443

Essential Safety and Handling Guide for 9-(3-

Bromophenyl)-9H-carbazole
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 9-(3-
Bromophenyl)-9H-carbazole (CAS No. 185112-61-2). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Personal Protective
Equipment (PPE)

9-(3-Bromophenyl)-9H-carbazole is classified as an irritant. The primary hazards are skin,
eye, and respiratory irritation. All personnel handling this compound must use the personal
protective equipment outlined in the table below.
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Specifications & Best

Hazard Required PPE ]
Practices
Nitrile or neoprene gloves are
recommended. Inspect gloves
) o ) ) for integrity before each use.
Skin Irritation Chemical-resistant gloves

Remove and dispose of
contaminated gloves

immediately.

A buttoned lab coat or

coveralls should be worn to
Lab coat/Coveralls ) )

protect street clothing and skin

from contamination.

Safety glasses with side
shields are mandatory at a
o Safety glasses with side minimum. In situations with a
Eye Irritation ) ] ) )
shields or Goggles higher risk of splashing or dust
generation, chemical safety

goggles should be worn.

All handling of the solid
compound that may generate
dust should be performed in a

) o Fume hood or approved certified chemical fume hood. If

Respiratory Irritation ) ) )
respirator a fume hood is not available, a

NIOSH-approved respirator
with a particulate filter is

required.

Quantitative Data Summary

While specific occupational exposure limits for 9-(3-Bromophenyl)-9H-carbazole have not
been established by OSHA or ACGIH, the following physical and chemical properties are
important for safe handling and storage.
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Property Value Source

Molecular Formula CisH12BrN Echemi[1]
Molecular Weight 322.2 g/mol Echemi[1]
Appearance White to off-white Echemi[1]

powder/crystals

Melting Point 69-70 °C Echemi[1]
Boiling Point 463 °C Echemi[1]
Density 1.39 g/cm3 Echemi[1]

Experimental Protocols: Safe Handling and

Emergency Procedures
General Handling Protocol

o Preparation: Before handling, ensure that the work area is clean and uncluttered. A certified
chemical fume hood must be operational. All necessary PPE should be donned.

e Weighing and Transfer: To minimize dust generation, weigh the compound on a tared weigh
paper or in a suitable container within the fume hood. Use a spatula for transfers. Avoid
scooping or pouring actions that could create airborne dust.

¢ In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Post-Handling: After handling, thoroughly wash hands with soap and water. Clean all
contaminated surfaces.[1][2]

Emergency First Aid Protocol

 In case of skin contact: Immediately wash the affected area with plenty of soap and water.[1]
[2] If skin irritation persists, seek medical attention.[1]

 In case of eye contact: Immediately flush the eyes with copious amounts of water for at least
15 minutes, lifting the upper and lower eyelids occasionally.[1][2] Remove contact lenses if
present and easy to do so.[1] Seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo57102-42-8.pdf
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo57102-42-8.pdf
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo57102-42-8.pdf
https://www.echemi.com/produce/pr2104071062-9-3-bromophenyl-9h-carbazole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
If not breathing, give artificial respiration. Seek immediate medical attention.

 In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate
medical attention.

Disposal Plan

9-(3-Bromophenyl)-9H-carbazole is a halogenated organic compound and must be disposed
of as hazardous waste. Do not dispose of this chemical in the trash or down the drain.

o Waste Collection: Collect all waste material (including contaminated consumables like gloves
and weigh paper) in a clearly labeled, sealed container designated for "Halogenated Organic
Waste."

e Labeling: The waste container must be labeled with the full chemical name and the words
"Hazardous Waste."

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.

» Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.

Workflow and Logical Relationships

The following diagram illustrates the key decision points and procedures for the safe handling
and disposal of 9-(3-Bromophenyl)-9H-carbazole.
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Start: Handling 9-(3-Bromophenyl)-9H-carbazole

A

Don appropriate PPE:
- Chemical-resistant gloves
- Lab coat
- Safety glasses/goggles

Work in a certified chemical fume hood?

Use a NIOSH-approved respirator

Proceed with handling

Exposure incident?

Follow First Aid Protocol

Continue with work

Task complete

Dispose of waste in
'Halogenated Organic Waste' container

Seal and label container

Store in satellite accumulation area

Contact EHS for disposal

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromophenyl)-9H-carbazole]. BenchChem, [2025]. [Online PDF]. Available at:
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9-3-bromophenyl-9h-carbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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